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Compound of Interest

Compound Name: (S)-Methyl 3-Aminopentanoate

CAS No.: 1086106-57-1

Cat. No.: B3211228

Get Quote

Chemical Identity & Core Significance
(S)-Methyl 3-aminopentanoate is a chiral

-amino acid ester. It serves as a critical building block in the synthesis of peptidomimetics and
pharmaceutical intermediates (e.g.,

-lactams). Its solubility behavior is dictated by its amine functionality, which acts as a "solubility
switch" depending on the pH of the environment.
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Property Data

Systematic Name Methyl (3S)-3-aminopentanoate

CAS Number
1086106-57-1 (Free Base) / Note: HCl salts

often used but may lack unique CAS

Molecular Formula C₆H₁₃NO₂

Molecular Weight
131.17 g/mol (Free Base) / ~167.63 g/mol (HCl

Salt)

Chirality (S)-Enantiomer

Physical State
Colorless to pale yellow oil (Free Base); White

crystalline solid (HCl Salt)

Physicochemical Profile (Solubility Drivers)
Understanding the solubility of this compound requires analyzing its ionization state. The

molecule exists in two distinct forms with opposing solubility profiles: the Free Base (neutral,

lipophilic) and the Conjugate Acid Salt (cationic, hydrophilic).

Key Parameters
pKa (Conjugate Acid):8.78 ± 0.10 (Predicted).[1]

Implication: At pH < 6, the nitrogen is fully protonated (

), rendering the molecule highly water-soluble. At pH > 10, it exists as the free amine (

), favoring organic solvents.

LogP (Free Base):0.48 (Experimental/Predicted Consensus).

Implication: The positive LogP indicates the free base is moderately lipophilic. While it

retains some water solubility due to the ester and amine polarity, it will preferentially

partition into organic solvents like Dichloromethane (DCM) or Ethyl Acetate (EtOAc) during

extraction.
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Solubility Data Profile
The following data categorizes solubility based on the chemical form. Note: "High" implies >100

mg/mL; "Moderate" implies 10-50 mg/mL; "Low" implies <1 mg/mL.

Table 1: Solvent Compatibility Matrix
Solvent

HCl Salt Form

(Cationic)
Free Base Form

(Neutral)
Application Note

Water High (>200 mg/mL)
Moderate (Partial

miscibility)

Use water for salt

dissolution; avoid for

free base storage

(hydrolysis risk).

Methanol / Ethanol High High

Excellent for

recrystallization of the

salt or general

dissolution.

DMSO High (>100 mg/mL) High

Preferred solvent for

biological assays or

stock solutions.

Dichloromethane

(DCM)
Low / Suspension High

Primary extraction

solvent for the free

base.

Ethyl Acetate (EtOAc) Very Low High

Alternative extraction

solvent; safer than

DCM.

Diethyl Ether / MTBE Insoluble Moderate/High

Used to precipitate the

salt from alcoholic

solutions.

Hexanes / Heptane Insoluble Moderate

Free base may oil out;

Salt will crash out

completely.
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Technical Protocol: Solubility Determination &
Phase Switch
Objective: To solubilize the stable HCl salt and isolate the Free Base for reaction, utilizing the

pKa-driven solubility switch. This protocol validates the solubility data through a functional

workflow.

Reagents
(S)-Methyl 3-aminopentanoate HCl (Solid)[2]

Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

Saturated Sodium Bicarbonate (

) or 1M NaOH

Brine (Saturated NaCl)

Step-by-Step Methodology
Initial Dissolution (Aqueous Phase):

Dissolve 1.0 g of the HCl salt in 10 mL of distilled water.

Observation: The solution should be clear and colorless (High aqueous solubility). pH will

be acidic (~4-5).

Basification (The Switch):

Cool the solution to 0°C (ice bath) to minimize ester hydrolysis.

Slowly add saturated

or 1M NaOH until pH reaches >10.

Mechanism: The
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deprotonates to

. The solution may become cloudy as the Free Base oils out (solubility limit exceeded in
water).

Extraction (Organic Phase):

Add 15 mL of DCM or EtOAc. Shake vigorously and vent.

Allow phases to separate. The Free Base partitions into the organic layer (Bottom for

DCM, Top for EtOAc).

Verification & Isolation:

Collect the organic layer. Dry over anhydrous

.

Concentrate in vacuo (Rotovap) at <40°C.

Result: Isolation of the Free Base as a pale oil.

Logic Diagram: Purification Workflow
The following diagram illustrates the solubility-driven purification logic, coded in Graphviz

(DOT).
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Starting Material:
(S)-Methyl 3-aminopentanoate HCl

(Solid)

Dissolve in Water
(pH < 6)

Check Solubility:
Clear Solution?

Adjust pH > 10
(NaOH / NaHCO3)

Yes (Soluble)

Add Organic Solvent
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Forms Emulsion/Oil
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Aqueous Layer
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Result: Pure Free Base Oil
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Caption: Solubility-dependent phase transfer workflow for isolating (S)-Methyl 3-
aminopentanoate free base from its hydrochloride salt.

Handling & Stability
Storage:

HCl Salt: Store at room temperature (desiccated). Stable for years.

Free Base: Store at -20°C under inert atmosphere (

/Ar). Prone to cyclization (forming

-lactams) or hydrolysis if exposed to moisture/heat.

Safety:

Treat as a skin and eye irritant (H315, H319).[3][4][5]

Avoid inhalation of fine dust (salt form).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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